Cas no 58937-88-5 (2-Azabicyclo[3.3.1]nonan-7-one)
![2-Azabicyclo[3.3.1]nonan-7-one structure](https://ossimg.kuujia.com/scimg/59000/58937-88-5x500.png)
58937-88-5 structure
Product Name:2-Azabicyclo[3.3.1]nonan-7-one
CAS No:58937-88-5
MF:C8H13NO
MW:139.194922208786
CID:340405
PubChem ID:21634577
Update Time:2025-04-19
2-Azabicyclo[3.3.1]nonan-7-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[3.3.1]nonan-7-one
- 6-azabicyclo[3.3.1]nonan-3-one
- DTXSID90616513
- 58937-88-5
- AKOS006355158
-
- Inchi： 1S/C8H13NO/c10-8-4-6-1-2-9-7(3-6)5-8/h6-7,9H,1-5H2
- InChI Key： UAVCLXBCZCAQSB-UHFFFAOYSA-N
- SMILES： O=C1CC2CC(C1)CCN2
Computed Properties
- Exact Mass: 139.09979
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Azabicyclo[3.3.1]nonan-7-one Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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